Cas no 1341030-80-5 (N-[(thiophen-2-yl)methyl]thian-3-amine)

• Product Name: N-[(thiophen-2-yl)methyl]thian-3-amine
• CAS No: 1341030-80-5
• MF: C₁₀H₁₅NS₂
• MW: 213.362799882889
• CID: 5207916
• PubChem ID: 62873061
• Update Time: 2026-03-06

N-[(thiophen-2-yl)methyl]thian-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(thiophen-2-ylmethyl)thian-3-amine
• N-[(thiophen-2-yl)methyl]thian-3-amine
• Z1029463762
• 2H-Thiopyran-3-amine, tetrahydro-N-(2-thienylmethyl)-

• Inchi： 1S/C10H15NS2/c1-3-9(8-12-5-1)11-7-10-4-2-6-13-10/h2,4,6,9,11H,1,3,5,7-8H2
• InChI Key： HKWZDLWKKIASJU-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)NCC1=CC=CS1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• XLogP3: 2.2
• Topological Polar Surface Area: 65.6

Additional information on N-[(thiophen-2-yl)methyl]thian-3-amine

Professional Introduction to N-[(thiophen-2-yl)methyl]thian-3-amine (CAS No. 1341030-80-5)

N-[(thiophen-2-yl)methyl]thian-3-amine, with the CAS number 1341030-80-5, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of thiazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural framework of this molecule incorporates a thiophene ring, a thiazole core, and an amine functional group, making it a versatile scaffold for medicinal chemistry exploration.

The importance of N-[(thiophen-2-yl)methyl]thian-3-amine lies in its unique chemical properties and biological relevance. The presence of the thiophene ring contributes to its aromaticity and stability, while the thiazole moiety is known for its role in various pharmacological activities. Recent studies have highlighted the potential of thiazole derivatives as antimicrobial, anti-inflammatory, and anticancer agents. The amine group in this compound not only enhances its solubility but also allows for further functionalization, making it a valuable intermediate in synthetic chemistry.

In the realm of drug discovery, N-[(thiophen-2-yl)methyl]thian-3-amine has been explored for its pharmacological potential. Research has demonstrated that derivatives of this compound exhibit promising activities against various disease targets. For instance, studies have shown that certain analogs of this molecule exhibit inhibitory effects on enzymes involved in cancer cell proliferation. Additionally, the structural features of this compound make it a suitable candidate for developing novel therapeutic agents targeting neurological disorders.

The synthesis of N-[(thiophen-2-yl)methyl]thian-3-amine involves multi-step organic reactions, typically starting from commercially available precursors. The key steps include the formation of the thiazole ring, followed by the introduction of the thiophene substituent and the amine functional group. Advanced synthetic methodologies, such as cross-coupling reactions and cyclization processes, are often employed to achieve high yields and purity. The optimization of these synthetic routes is crucial for obtaining the compound in sufficient quantities for further biological evaluation.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of N-[(thiophen-2-yl)methyl]thian-3-amine. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective derivatives. These computational approaches complement experimental efforts by predicting binding affinities and identifying potential lead compounds. The integration of experimental and computational data has accelerated the discovery process in pharmaceutical research.

The biological evaluation of N-[(thiophen-2-yl)methyl]thian-3-amine has revealed several interesting findings. In vitro assays have shown that this compound exhibits moderate activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Furthermore, preliminary studies in cell culture models have indicated that it may possess anti-inflammatory properties by modulating key signaling pathways. These findings underscore the importance of further investigation into its pharmacological profile.

The future prospects of N-[(thiophen-2-yl)methyl]thian-3-am ine in drug development are promising. Researchers are exploring various strategies to enhance its potency and selectivity, including structure-based drug design and medicinal chemistry optimization. Additionally, novel delivery systems are being investigated to improve its bioavailability and therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications.

In conclusion, N-[ (thiophen - 2 - yl) methyl ] thian - 3 - am ine (CAS No. 1341030 - 80 - 5) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for developing new therapeutic agents. With ongoing advancements in synthetic chemistry and computational biology, the future looks bright for this compound and its derivatives in addressing various human diseases.